Pyridine, 2-(3,4-dichlorophenoxy)-3-(methylsulfonyl)-

• CAS RN: 85331-25-5
• Molecular Formula: C12H9Cl2NO3S
• Molecular Weight: 318.2 g/mol
• IUPAC Name: 2-(3,4-dichlorophenoxy)-3-methylsulfonylpyridine
• InChI: InChI=1S/C12H9Cl2NO3S/c1-19(16,17)11-3-2-6-15-12(11)18-8-4-5-9(13)10(14)7-8/h2-7H,1H3
• InChI Key: DGDSAHAIUIVAPS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(N=CC=C1)OC2=CC(=C(C=C2)Cl)Cl

Description

Pyridine, 2-(3,4-dichlorophenoxy)-3-(methylsulfonyl)- is a useful research compound. Its molecular formula is C12H9Cl2NO3S and its molecular weight is 318.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium t-butoxide (2.47 g) was dissolved in 30 ml of THF and then 3.46 g of 3,4-dichlorophenol dissolved in THF was added. A solution of 5.00 g of 2,3-bis(methylsulfonyl)pyridine in 20 ml THF/20 ml DMSO was added dropwise. The resulting mixture was stirred at room temperature for 3 hours. The reaction mixture was poured onto ice-water which resulted in the formation of an oil which solidified on standing. The product was collected by filtration and dried in a vacuum oven and 5.33 g of material obtained. Recrystallization from CH2Cl2 /hexane gave purified 2-(3,4-dichlorophenoxy)-3-(methylsulfonyl)pyridine, m.p. 95°-96° C.